Einecs 302-092-0

• CAS No.: 94088-88-7
• Molecular Formula: C31H41N7O6S2
• Molecular Weight: 671.8 g/mol
• IUPAC Name: N-cyclohexylcyclohexanamine;(6R,7R)-7-[[(2R)-2-formyloxy-2-phenylacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C19H18N6O6S2.C12H23N/c1-24-19(21-22-23-24)33-8-11-7-32-17-12(16(28)25(17)13(11)18(29)30)20-15(27)14(31-9-26)10-5-3-2-4-6-10;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h2-6,9,12,14,17H,7-8H2,1H3,(H,20,27)(H,29,30);11-13H,1-10H2/t12-,14-,17-;/m1./s1
• InChI Key: XLURNMDDZLRODD-YCLOEFEOSA-N
• Isomeric SMILES: CN1C(=NN=N1)SCC2=C(N3[C@@H]([C@@H](C3=O)NC(=O)[C@@H](C4=CC=CC=C4)OC=O)SC2)C(=O)O.C1CCC(CC1)NC2CCCCC2
• Canonical SMILES: CN1C(=NN=N1)SCC2=C(N3C(C(C3=O)NC(=O)C(C4=CC=CC=C4)OC=O)SC2)C(=O)O.C1CCC(CC1)NC2CCCCC2

Description

Einecs 302-092-0 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of Einecs 302-092-0 involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. The synthetic routes typically involve a series of chemical reactions, including condensation, oxidation, and reduction processes. The reaction conditions, such as temperature, pressure, and pH, are carefully controlled to optimize the yield and quality of the final product .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet commercial demands. This involves the use of large reactors and continuous production processes. The industrial methods focus on efficiency, cost-effectiveness, and environmental sustainability. Advanced technologies, such as automated control systems and real-time monitoring, are employed to ensure consistent quality and compliance with regulatory standards .

Chemical Reactions Analysis

Types of Reactions: Einecs 302-092-0 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to its applications in different fields.

Common Reagents and Conditions: The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as solvent choice, temperature, and reaction time, are optimized based on the desired outcome .

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions produce reduced forms of the compound. Substitution reactions result in the replacement of specific functional groups with new ones, leading to a variety of derivatives .

Scientific Research Applications

Einecs 302-092-0 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it serves as a tool for studying biochemical pathways and interactions. In medicine, it is explored for its potential therapeutic properties. Industrially, it is utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of Einecs 302-092-0 involves its interaction with specific molecular targets and pathways. These interactions can modulate biochemical processes, leading to various effects. The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its structure and the biological system it interacts with .

Comparison with Similar Compounds

Einecs 302-092-0 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with analogous structures or functional groups. The comparison focuses on differences in reactivity, stability, and applications. For instance, while some compounds may share similar synthetic routes, their chemical properties and applications can vary significantly .

List of Similar Compounds:

• Amyl nitrite (Einecs 203-770-8)
• Bismuth tetroxide (Einecs 234-985-5)
• Mercurous oxide (Einecs 239-934-0)
• 4-Hydroxystyrene (Einecs 433-610-4)
• Perfluorobutyl ethyl trimethoxysilane (Einecs 468-970-1)

Conclusion

This compound is a versatile compound with significant importance in various scientific and industrial fields. Its preparation methods, chemical reactions, and applications make it a valuable substance for research and development. Understanding its mechanism of action and comparing it with similar compounds further enhances its utility and potential for innovation.